molecular formula C11H15NO B13541085 2-(4-(Methoxymethyl)phenyl)cyclopropan-1-amine

2-(4-(Methoxymethyl)phenyl)cyclopropan-1-amine

Cat. No.: B13541085
M. Wt: 177.24 g/mol
InChI Key: YKWCAORPIAALKM-UHFFFAOYSA-N
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Description

    2-(4-(Methoxymethyl)phenyl)cyclopropan-1-amine: , also known by its systematic name , is a chemical compound with the molecular formula C₁₁H₁₅NO.

  • It belongs to the class of cyclopropanamines and contains a cyclopropane ring fused to an aromatic phenyl group.
  • The compound’s structure features a methoxymethyl group (CH₂OCH₃) attached to the phenyl ring at the para position (position 4).
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    Properties

    Molecular Formula

    C11H15NO

    Molecular Weight

    177.24 g/mol

    IUPAC Name

    2-[4-(methoxymethyl)phenyl]cyclopropan-1-amine

    InChI

    InChI=1S/C11H15NO/c1-13-7-8-2-4-9(5-3-8)10-6-11(10)12/h2-5,10-11H,6-7,12H2,1H3

    InChI Key

    YKWCAORPIAALKM-UHFFFAOYSA-N

    Canonical SMILES

    COCC1=CC=C(C=C1)C2CC2N

    Origin of Product

    United States

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